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Compound of Interest

2-Bromo-1-(4-
Compound Name:
(phenyilthio)phenyl)ethanone

cat. No.: B1315390

Essential Safety and Handling Guide for 2-
Bromo-1-(4-(phenylthio)phenyl)ethanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-1-(4-(phenylthio)phenyl)ethanone (CAS: 28179-34-2).
The information is intended for researchers, scientists, and professionals in drug development
to ensure safe laboratory practices.

Chemical Identifier: 2-Bromo-1-(4-(phenylthio)phenyl)ethanone is also known by its CAS
number 28179-34-2.[1][2]

Hazard Identification and Safety Summary

This compound presents several health and environmental hazards. It is crucial to understand
these risks before handling the substance.

GHS Hazard Statements:
e H302: Harmful if swallowed.[1]
e H319: Causes serious eye irritation.[1]

e H400: Very toxic to aquatic life.[1]
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e H410: Very toxic to aquatic life with long lasting effects.[1]

Hazard Classification GHS Code

Description

Acute Toxicity, Oral H302

Harmful if swallowed.[1]

Serious Eye Damage/Irritation H319

Causes serious eye irritation.

[1]

Acute Aquatic Toxicity H400

Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity H410

Very toxic to aquatic life with

long lasting effects.[1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of this compound, a comprehensive PPE plan is mandatory. The

following table outlines the required PPE for handling 2-Bromo-1-(4-

(phenylthio)phenyl)ethanone.

Body Part PPE Recommendation

Standard

Tightly fitting safety goggles

EN 166 (EU) or NIOSH (US)

Eyes/Face o i
with side-shields. approved.[3][4]
Chemical-resistant gloves
(e.g., Neoprene), a lab coat, ]
Gloves must satisfy EU
) and closed-toe shoes. o
Skin Directive 89/686/EEC and the

Consider impervious clothing if
there is a risk of significant

exposure.[3][5]

standard EN 374.[3]

A full-face respirator should be
used if exposure limits are
) exceeded, or if irritation is
Respiratory experienced.[3][4] Work in a
well-ventilated area, preferably

a chemical fume hood.

NIOSH-approved respirator.
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Operational Plan for Safe Handling

A systematic approach to handling this chemical is essential to minimize risk. The following
workflow outlines the key steps from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-1-(4-(phenylthio)phenyl)ethanone.
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Step-by-Step Handling Procedures

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

o Ensure all necessary PPE is available and in good condition. Don all required PPE before
entering the handling area.

o Prepare the designated workspace in a certified chemical fume hood to ensure adequate
ventilation.[4][6][7]

e Handling:
o When weighing the solid, avoid creating dust.[3][4][6][7]
o Handle the substance with care, avoiding contact with skin and eyes.[4][6][7]
o Use non-sparking tools to prevent ignition sources.[4][7]

e Cleanup and Decontamination:

o

In case of a spill, evacuate personnel to a safe area.[3][7]

o

Remove all sources of ignition.[3][6][7]

[¢]

For cleanup, use personal protective equipment, including chemical-impermeable gloves.

[3][7]

[¢]

Collect the spilled material and place it in a suitable, closed container for disposal.[6][7]

[¢]

Decontaminate all glassware and surfaces that have come into contact with the chemical.

First-Aid Measures

Immediate action is critical in the event of exposure.
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
If Inhaled difficult, provide oxygen. Seek immediate

medical attention.[4][7]

Immediately remove all contaminated clothing.
In Case of Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[4]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
In Case of Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[4][7]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an
If Swallowed , .

unconscious person. Call a poison control

center or doctor immediately.[4]

Disposal Plan

Proper disposal of 2-Bromo-1-(4-(phenylthio)phenyl)ethanone and its containers is crucial to
prevent environmental contamination.

e Chemical Waste:

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[6]

o Do not allow the chemical to enter drains, as it is very toxic to aquatic life.[1][7]
o All waste materials should be collected in appropriately labeled, sealed containers.
o Contaminated Packaging:

o Containers should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning.[6]
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o Alternatively, packaging can be punctured to render it unusable and then disposed of in a
sanitary landfill, if permissible by local regulations.[6]

o Combustible packaging materials may be incinerated in a controlled manner with flue gas
scrubbing.[6]

Storage Procedures

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6][7]

o Keep away from incompatible materials and foodstuff containers.[4][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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